Cas no 10373-78-1 (DL-Camphorquinone)

DL-Camphorquinone structure
DL-Camphorquinone structure
Product Name:DL-Camphorquinone
CAS No:10373-78-1
MF:C10H14O2
MW:166.216963291168
MDL:MFCD00064160
CID:48558
PubChem ID:25208
Update Time:2026-05-14

DL-Camphorquinone Chemical and Physical Properties

Names and Identifiers

    • Camphorequinone
    • 3-dione, 1,7,7-trimethyl-, (+-)-Bicyclo[2.2.1]heptane-2
    • dl-Camphorquinone
    • 7,7-trimethyl-3-dion (+/-)-bicyclo[2.2.1]heptane-1
    • dl-camphoroquinone
    • camphor oquin one
    • camphoquinone
    • bicyclo[2.2.1]heptane-2,3-dione,1,7,7-trimethyl-
    • 2,3-bornanedione
    • 1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione
    • (±)-camphandione
    • Bicyclo[2.2.1]heptane-2,3-dione,1,7,7-trimethyl-,(+-)-
    • (±)-Camphorquinone
    • (n)-2,3-Bornanedione
    • (+/-)-Camphorquinone
    • (1S)-(+)-CAMPHORQUINONE
    • 2,3-Bornanedion
    • Camphorquinone
    • (+)-CAMPHORQUINONE
    • 1,7,7-TriMethylbicyclo[2.2.1]-heptane-2,3-dione
    • ADRENALONEHYDROCHLORIDEMONOHYDRATE
    • ALPHA-CAMPHORQUINONE
    • CaMphane-2,3-dione
    • CAMPHERQUINONE (DL-)
    • CaMphoquinone
    • CAMPHORQUINONE (2,3-BORNANEDIONE)
    • DL-CAMPHOREQUINONE
    • DL-CAMPHORQUINONE FOR SYNTHESIS
    • racemic-Camphorquinone
    • Camphorquinon
    • DL-Camphorquinone
    • MDL: MFCD00064160
    • Inchi: 1S/C10H14O2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11/h6H,4-5H2,1-3H3
    • InChI Key: VNQXSTWCDUXYEZ-LDWIPMOCSA-N
    • SMILES: CC1(C)C2CCC1(C)C(=O)C2=O
    • BRN: 1909463

Computed Properties

  • Exact Mass: 166.09900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Not available
  • Density: 0.9817 (rough estimate)
  • Melting Point: 199.0 to 203.0 deg-C
  • Boiling Point: 226.473 ℃ at 760 mmHg
  • Refractive Index: 1.4859 (estimate)
  • Solubility: Soluble in ethanol, ethyl ether and benzene.
  • PSA: 34.14000
  • LogP: 1.58070
  • Solubility: Not available

DL-Camphorquinone Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S22; S24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • TSCA:Yes

DL-Camphorquinone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

DL-Camphorquinone Pricemore >>

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Chemenu
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DL-Camphorquinone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:10373-78-1)1,7,7-Trimethylbicyclo[2.2.1]heptane-2,3-dione
Order Number:LE17793;LE7165;LE1710303
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

DL-Camphorquinone Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:10373-78-1)1,7,7-Trimethylbicyclo[2.2.1]heptane-2,3-dione
LE17793;LE7165;LE1710303
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email